2-(3-Bromophenyl)-1,3-thiazole hydrochloride
Overview
Description
2-(3-Bromophenyl)-1,3-thiazole hydrochloride (2-BPTH) is a synthetic compound used in scientific research. It is a colorless crystalline solid with a molecular weight of 382.9 g/mol. 2-BPTH is a derivative of thiazole and is used as a starting material for the synthesis of other compounds. It is used in the study of the structure and properties of various molecules. 2-BPTH is a highly versatile compound that can be used in a variety of research applications.
Scientific Research Applications
Anticancer Research
Given the importance of developing effective anticancer agents, scientists have investigated the anticancer activity of related compounds. 2-(3-Bromophenyl)-1,3-thiazole hydrochloride could serve as a starting point for designing new molecules with improved anticancer properties. Researchers can evaluate its cytotoxicity against cancer cell lines and explore its mechanism of action .
Neuroscience Research
Given its potential as a receptor ligand, 2-(3-Bromophenyl)-1,3-thiazole hydrochloride could contribute to neuroscience research. Scientists can explore its effects on neuronal signaling, neurotransmitter release, and synaptic transmission. Understanding its impact on neural pathways may lead to novel therapeutic strategies for neurological disorders.
4-(3-Bromophenyl)piperidine hydrochloride Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs
Mechanism of Action
Target of Action
It is known that thiazole derivatives can interact with various biological targets, including enzymes and receptors, due to their versatile nature .
Mode of Action
Thiazole derivatives are known to interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity, modulation of receptor function, or disruption of cellular processes .
Biochemical Pathways
Thiazole derivatives can influence a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
The physicochemical properties of thiazole derivatives can influence their pharmacokinetic behavior .
Result of Action
The effects of thiazole derivatives can vary widely depending on their specific targets and mode of action .
Action Environment
The action of 2-(3-Bromophenyl)-1,3-thiazole hydrochloride can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. These factors can affect the compound’s stability, efficacy, and interaction with its targets .
properties
IUPAC Name |
2-(3-bromophenyl)-1,3-thiazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNS.ClH/c10-8-3-1-2-7(6-8)9-11-4-5-12-9;/h1-6H;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXIUIOGRXLVTDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC=CS2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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